BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling iFSP1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IFSP1

Cat. No.: B394663

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with iFSP1 (inhibitor of Ferroptosis Suppressor Protein 1).
Adherence to these protocols is essential for ensuring personal safety and maintaining a
controlled laboratory environment.

Compound Identification and Hazard Assessment:

iIFSP1 is a potent and selective inhibitor of Ferroptosis Suppressor Protein 1 (FSP1), also
known as apoptosis-inducing factor mitochondria-associated 2 (AIFM2)[1][2][3]. It functions as
a glutathione-independent ferroptosis suppressor[1][3]. By inhibiting FSP1, iFSP1 can sensitize
a variety of human cancer cell lines to ferroptosis-inducing agents like (1S,3R)-RSL3[1][3].
While a comprehensive toxicological profile is not fully established, iFSP1 should be treated as
a potentially hazardous compound[4][5].

The Safety Data Sheet (SDS) for iFSP1 classifies it with the following hazards|[6]:

Harmful if swallowed (Acute toxicity, oral - Category 4)

Harmful in contact with skin (Acute toxicity, dermal - Category 4)

Causes skin irritation (Skin corrosion/irritation - Category 2)

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)

Harmful if inhaled (Acute toxicity, inhalation - Category 4)
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o May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation - Category 3)

Quantitative Data Summary

For quick reference, the key quantitative data for iFSP1 is summarized in the table below.

Property Value Source
Compound Name iIFSP1 MedChemExpress|[6]
CAS Number 150651-39-1 MedChemExpress|[6]
Molecular Formula C20H13Ns Cayman Chemical[1]
Molecular Weight 323.4 g/mol Cayman Chemical[1]
Primary Target Ferroptosis Suppressor Protein MedChemExpress[3]
1 (FSP1)/AIFM2
ECso 103 nM MedChemExpress|[3]
Solubility
DMSO ~25 mg/mL Cayman Chemical[5]
DMF ~30 mg/mL Cayman Chemical[5]
Ethanol ~1 mg/mL Cayman Chemical[5]
Storage -20°C Cayman Chemical[5]
Stability > 4 years (as a solid) Cayman Chemical[1]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for all procedures involving iFSP1. The
following table outlines the minimum required PPE for handling iFSP1 in a laboratory setting.
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Double Nitrile Gloves

Wear two pairs of disposable
nitrile gloves. Change the
outer pair immediately if
contaminated and after each
use. Wash hands thoroughly

after removing gloves.[4]

Eyes/Face

Safety Goggles with Side
Shields & Face Shield

Chemical splash goggles are
mandatory. A face shield
should be worn in addition to
goggles when there is a risk of
splashes, especially during

reconstitution and dilution.

Body

Laboratory Coat

A fully buttoned lab coat is
required.[4] For procedures
with a higher risk of splashes,
a chemical-resistant or
disposable gown should be

worn over the lab coat.[4]

Respiratory

NIOSH-approved Respirator

Use only in a well-ventilated
area, preferably within a
chemical fume hood.[6] For
weighing and handling of the
solid compound outside of a
ventilated enclosure, a NIOSH-
approved N95 or higher
respirator is recommended to
prevent inhalation of dust

particles.

Operational and Disposal Plans

Experimental Protocols: Step-by-Step Guidance
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. Receiving and Unpacking:
Inspect the external packaging for any signs of damage or leaks upon receipt.

Before opening, don the minimum required PPE (lab coat, safety glasses, and a single pair
of nitrile gloves)[4].

Open the shipping container in a designated area, such as a chemical fume hood or on a
disposable bench liner[4].

Verify that the compound name and CAS number on the vial match your order details[4].
Inspect the primary container for any signs of damage.
. Preparation of Stock Solutions:

Engineering Controls: All handling of powdered iIFSP1 must be performed in a certified
containment system, such as a chemical fume hood, to minimize the risk of aerosolization
and inhalation[6].

Don Full PPE: Wear a lab coat, double nitrile gloves, and chemical splash goggles[4].
Procedure:

o Assemble all necessary materials: iFSP1 vial, appropriate solvent (e.g., DMSO), pipettes,
and sterile tubes[4].

o Perform calculations to determine the required mass of the compound and volume of
solvent to achieve the desired stock concentration.

o Carefully weigh the required amount of iFSP1 powder in the fume hood.

o Dissolve the powder in the appropriate solvent. Note that solutions are unstable and
should be freshly prepared[7]. Aqueous solutions are not recommended for storage for
more than one day[5].

o Clearly label the stock solution with the compound name, concentration, solvent, and date
of preparation.
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3. Storage:

o Store solid iFSP1 at -20°C in a tightly sealed container[5].

e Store in a secure and clearly labeled location to prevent unauthorized access[4].
o Store solutions as recommended, typically for short periods.

4. Disposal Plan:

e iIFSP1 and all contaminated materials must be disposed of as hazardous chemical waste in
accordance with local, state, and federal regulations[6].

e Solid Waste: All disposable PPE (gowns, gloves, etc.), contaminated wipes, and empty vials
should be collected in a designated, clearly labeled hazardous waste container[4].

e Liquid Waste: Unused solutions of iFSP1 and contaminated solvents should be collected in a
dedicated, sealed, and clearly labeled hazardous liquid waste container. Do not pour down
the drain[6].

o Sharps: Needles and serological pipettes contaminated with iFSP1 should be disposed of in
a designated sharps container for chemically contaminated sharps[4].

Mandatory Visualization

The following diagram illustrates the standard workflow for handling iFSP1 in a laboratory
setting.
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Caption: Standard laboratory workflow for handling, experimental use, and disposal of iFSP1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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